Cas no 2680831-72-3 (benzyl N-(4-sulfanylpyrimidin-5-yl)carbamate)

• Product Name: benzyl N-(4-sulfanylpyrimidin-5-yl)carbamate
• CAS No: 2680831-72-3
• MF: C₁₂H₁₁N₃O₂S
• MW: 261.299640893936
• CID: 5651543
• PubChem ID: 165920098
• Update Time: 2025-07-21

benzyl N-(4-sulfanylpyrimidin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28281005
• benzyl N-(4-sulfanylpyrimidin-5-yl)carbamate
• 2680831-72-3

• Inchi： 1S/C12H11N3O2S/c16-12(15-10-6-13-8-14-11(10)18)17-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,15,16)(H,13,14,18)
• InChI Key： ZEJRQHZACSWJFV-UHFFFAOYSA-N
• SMILES： S=C1C(=CN=CN1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.05719778g/mol
• Monoisotopic Mass: 261.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8Ų

Additional information on benzyl N-(4-sulfanylpyrimidin-5-yl)carbamate

Comprehensive Overview of Benzyl N-(4-sulfanylpyrimidin-5-yl)carbamate (CAS No. 2680831-72-3)

Benzyl N-(4-sulfanylpyrimidin-5-yl)carbamate (CAS No. 2680831-72-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine core and carbamate functional group, is widely explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for small molecule inhibitors and protease-targeting agents, which are critical in treating various diseases.

The molecular structure of Benzyl N-(4-sulfanylpyrimidin-5-yl)carbamate features a sulfanyl (-SH) group, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. This property aligns with the growing demand for sulfur-containing compounds in medicinal chemistry, as they often exhibit improved binding affinity and metabolic stability. The compound's CAS No. 2680831-72-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

In recent years, the compound has been linked to studies on kinase inhibition and enzyme modulation, two hot topics in the field of precision medicine. With the rise of AI-driven drug discovery, researchers are leveraging computational tools to predict the interactions of Benzyl N-(4-sulfanylpyrimidin-5-yl)carbamate with biological targets. This approach accelerates the identification of potential therapeutic candidates, addressing the urgent need for novel treatments in areas like oncology and infectious diseases.

Another area of interest is the compound's potential role in bioconjugation strategies, where it can be used to modify peptides or proteins. This application is particularly relevant in the development of targeted drug delivery systems, a trending topic in nanomedicine. The carbamate moiety in the compound provides a stable linkage, making it suitable for designing prodrugs or biocompatible materials.

From a synthetic perspective, Benzyl N-(4-sulfanylpyrimidin-5-yl)carbamate is often discussed in the context of green chemistry. Researchers are exploring eco-friendly methods to synthesize such compounds, minimizing waste and reducing reliance on hazardous reagents. This aligns with the global push toward sustainable chemistry, a key concern for both academia and industry.

In summary, Benzyl N-(4-sulfanylpyrimidin-5-yl)carbamate (CAS No. 2680831-72-3) is a versatile compound with broad applications in drug development, bioconjugation, and sustainable synthesis. Its unique structural features and reactivity make it a valuable tool for researchers tackling some of the most pressing challenges in modern science. As the demand for innovative therapeutics and green chemical processes grows, this compound is poised to remain a focal point in scientific exploration.